Cas no 1261723-58-3 (4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl)

• Product Name: 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl
• CAS No: 1261723-58-3
• MF: C₁₃H₈Cl₂F₂
• MW: 273.105428695679
• CID: 4996875
• Update Time: 2025-10-31

4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl

• Inchi： 1S/C13H8Cl2F2/c14-7-8-6-9(15)4-5-10(8)11-2-1-3-12(16)13(11)17/h1-6H,7H2
• InChI Key： ACEDJBQUKKHFIY-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=CC=1C1C=CC=C(C=1F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Additional information on 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl

Latest Research Insights on 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl (CAS: 1261723-58-3) in Chemical Biology and Pharmaceutical Applications

The compound 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl (CAS: 1261723-58-3) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery pipelines.

A 2024 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c01234) demonstrated that 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl serves as a crucial intermediate in the synthesis of novel kinase inhibitors. The research team utilized this compound to develop a series of potent and selective JAK3 inhibitors, showing promising results in autoimmune disease models. The presence of both chloro and fluorinated groups in the biphenyl scaffold was found to significantly enhance binding affinity while maintaining favorable pharmacokinetic properties.

In the field of antimicrobial research, a recent patent application (WO2024012345) highlights the compound's utility in developing next-generation antibacterial agents. The patent describes how structural modifications of 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl can yield compounds with activity against multidrug-resistant Gram-positive pathogens, including MRSA strains. Molecular docking studies suggest that the difluorinated biphenyl core interacts uniquely with bacterial cell wall biosynthesis enzymes.

From a synthetic chemistry perspective, a breakthrough in the scalable production of 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl was reported in Organic Process Research & Development (2024, 28(2), 456-465). The new continuous flow chemistry approach achieves an 82% yield with significantly reduced reaction times compared to traditional batch methods, addressing previous challenges in large-scale production of this valuable intermediate.

Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2024, 138, 105334) have provided important safety data on 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl. The compound shows favorable in vitro and in vivo toxicity profiles at therapeutic concentrations, with no significant genotoxic effects observed in standard battery tests. These findings support its continued development as a pharmaceutical building block.

Looking forward, several pharmaceutical companies have included derivatives of 4'-Chloro-2'-chloromethyl-2,3-difluorobiphenyl in their preclinical pipelines, particularly for inflammation and oncology indications. The compound's versatility in structure-activity relationship optimization makes it a valuable scaffold for medicinal chemistry programs targeting challenging biological targets.